N-(2-oxo-2H-chromen-3-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-(2-oxochromen-3-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C16H13N3O4/c20-15(11-9-14-19(18-11)6-3-7-22-14)17-12-8-10-4-1-2-5-13(10)23-16(12)21/h1-2,4-5,8-9H,3,6-7H2,(H,17,20)
• InChI Key: YXXCPRDWJQMQBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NC3=CC4=CC=CC=C4OC3=O)OC1
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

The compound “N-(2-oxo-2H-chromen-3-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide” is a complex organic molecule that contains several functional groups, including a chromen-3-yl group, a pyrazolo[5,1-b][1,3]oxazine group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The chromen-3-yl group is essentially planar, and the pyrazolo[5,1-b][1,3]oxazine group would add additional complexity to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Crystallography and Structural Analysis

. Its stable crystalline form allows researchers to study molecular interactions and conformations, which is crucial for understanding the compound’s properties and potential modifications.

Anti-inflammatory and Analgesic Research

. This compound could be synthesized and tested in various in vivo and in vitro models to assess its efficacy in reducing inflammation and pain.

Antimicrobial Activity

The compound’s structure is conducive to antimicrobial activity. .

Cancer Research

The compound’s ability to form stable interactions with other molecules may make it useful in cancer research. .

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization, and potential biological activities. Given the wide range of activities shown by similar compounds, it could be a promising area of study.

Mechanism of Action

Mode of Action

The compound’s structure, which includes a coumarin moiety and an amide group, suggests it may form intra-molecular hydrogen bonds . In one, the nitrogen atom acts as a donor to the ketonic oxygen atom, and in the other, the amide oxygen atom acts as an acceptor of a C-H group of the coumarin .